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Compound of Interest

Compound Name:
(R)-(-)-2,2-Dimethylcyclopropane-

1-carboxamide

Cat. No.: B109103 Get Quote

In-Depth Technical Guide: (R)-(-)-2,2-
Dimethylcyclopropane-1-carboxamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for (R)-
(-)-2,2-Dimethylcyclopropane-1-carboxamide, including its chemical and physical properties,

hazard classifications, and handling procedures. While extensive quantitative toxicological and

ecotoxicological data is not readily available in published literature, this guide consolidates the

existing safety information to support researchers and drug development professionals in its

safe handling and use.

Chemical and Physical Properties
(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is a chiral organic compound.[1] Key

identifying and physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₁₁NO [1]

Molecular Weight 113.16 g/mol [1]

CAS Number 106462-18-4 [2]

Appearance Solid

Melting Point 135-139 °C

Hazard Identification and Safety Precautions
Based on available safety data sheets, (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is

classified as a warning-level hazard. The GHS hazard classifications are summarized below.

Hazard Class Category GHS Code Description Reference

Acute Toxicity,

Oral
4 H302

Harmful if

swallowed
[3]

Skin Irritation 2 H315
Causes skin

irritation
[3]

Skin

Sensitization
1 H317

May cause an

allergic skin

reaction

Eye Irritation 2 H319
Causes serious

eye irritation
[3]

Specific Target

Organ Toxicity -

Single Exposure

3 H335

May cause

respiratory

irritation

[3]

Precautionary Measures:

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you

feel unwell. Rinse mouth.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological and Ecotoxicological Data
A comprehensive set of quantitative toxicological data, such as LD50 and LC50 values, for (R)-
(-)-2,2-Dimethylcyclopropane-1-carboxamide is not available in the reviewed literature.

Similarly, specific ecotoxicological data on its effects on aquatic life is also lacking. For many

organic chemicals, aquatic toxicity is correlated with their n-octanol-water partition coefficient

(log Kow), which provides an indication of their potential to bioaccumulate.[4][5][6] However,

without experimental data, the environmental impact of this specific compound remains

uncharacterized.

Experimental Protocols: Synthesis
The synthesis of chiral cyclopropane derivatives is a topic of significant interest in organic

chemistry.[7][8][9] While a detailed, step-by-step protocol for the specific synthesis of (R)-
(-)-2,2-Dimethylcyclopropane-1-carboxamide is not explicitly detailed in the searched

literature, the general approach involves the synthesis of the corresponding carboxylic acid

followed by amidation. The synthesis of the racemic 2,2-dimethylcyclopropane carboxylic acid

and subsequent chiral resolution is a common strategy.[10]

One described method for the synthesis of the related (S)-(+)-enantiomer involves the

ammonolysis of the corresponding ester.[11] A general procedure for ammonolysis of an ester

to an amide is as follows:

General Ammonolysis Workflow
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Caption: General workflow for the synthesis of an amide via ammonolysis of an ester.

A detailed experimental procedure for the ammonolysis of an alkyl halide, which can be

adapted, involves heating the halide with an alcoholic solution of ammonia in a sealed tube.[12]

For the conversion of a carboxylic acid to a carboxamide, a common laboratory-scale

procedure involves the activation of the carboxylic acid (e.g., conversion to an acid chloride or

use of a coupling agent) followed by reaction with ammonia.

Handling and Storage:

Proper handling and storage are crucial to maintain the integrity of the compound and ensure

safety.

Safe Handling and Storage Workflow
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Caption: Recommended workflow for the safe handling and storage of (R)-(-)-2,2-
Dimethylcyclopropane-1-carboxamide.

This guide serves as a summary of the currently available safety and handling information for

(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide. Researchers should always consult the

most recent and specific Safety Data Sheet provided by the supplier before handling this

chemical and conduct their own risk assessments based on the intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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